Cas no 84748-07-2 (2-Benzofurancarboximidamide,N-hydroxy-4-nitro-)

84748-07-2 structure
Product name:2-Benzofurancarboximidamide,N-hydroxy-4-nitro-
2-Benzofurancarboximidamide,N-hydroxy-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboximidamide,N-hydroxy-4-nitro-
- N'-hydroxy-4-nitro-1-benzofuran-2-carboximidamide
- DTXSID50233765
- BRN 5552285
- N-Hydroxy-4-nitro-2-benzofurancarboximidamide
- 84748-07-2
- 2-Benzofurancarboximidamide, N-hydroxy-4-nitro-
-
- Inchi: InChI=1S/C9H7N3O4/c10-9(11-13)8-4-5-6(12(14)15)2-1-3-7(5)16-8/h1-4,13H,(H2,10,11)
- InChI Key: ZWGGMQBPUBGNFN-UHFFFAOYSA-N
- SMILES: C1=CC(=C2C=C(OC2=C1)C(=NO)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 221.043656
- Monoisotopic Mass: 221.043656
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 118
Experimental Properties
- Density: 1.687
- Boiling Point: 473.909°C at 760 mmHg
- Flash Point: 240.412°C
- Refractive Index: 1.72
2-Benzofurancarboximidamide,N-hydroxy-4-nitro- Related Literature
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Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
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Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
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4. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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